Cas no 2228371-78-4 (3-(6-Bromo-3-chloro-2-fluorophenyl)-3-hydroxypropanenitrile)

3-(6-Bromo-3-chloro-2-fluorophenyl)-3-hydroxypropanenitrile is a fluorinated aromatic compound featuring a bromo, chloro, and fluoro substitution pattern on the phenyl ring, along with a hydroxypropanenitrile functional group. This structure makes it a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of multiple halogens enhances its reactivity in cross-coupling reactions, while the hydroxyl and nitrile groups offer additional sites for functionalization. Its well-defined stereochemistry and high purity make it suitable for precision chemical transformations. The compound’s stability under standard conditions ensures reliable handling and storage, supporting its use in complex synthetic pathways.

3-(6-Bromo-3-chloro-2-fluorophenyl)-3-hydroxypropanenitrile structure

2228371-78-4 structure

Product Name:3-(6-Bromo-3-chloro-2-fluorophenyl)-3-hydroxypropanenitrile

CAS No:2228371-78-4

MF:C₉H₆BrClFNO

MW:278.505444049835

CID:5767587

PubChem ID:165964942

Update Time:2025-10-05

3-(6-Bromo-3-chloro-2-fluorophenyl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

- 2228371-78-4
- EN300-1919743
- 3-(6-bromo-3-chloro-2-fluorophenyl)-3-hydroxypropanenitrile
- 6-Bromo-3-chloro-2-fluoro-β-hydroxybenzenepropanenitrile
- 3-(6-Bromo-3-chloro-2-fluorophenyl)-3-hydroxypropanenitrile
- Inchi： 1S/C9H6BrClFNO/c10-5-1-2-6(11)9(12)8(5)7(14)3-4-13/h1-2,7,14H,3H2
- InChI Key： XVGCQBNGXKJDNK-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(=C1C(CC#N)O)F)Cl

Computed Properties

Exact Mass: 276.93053g/mol
Monoisotopic Mass: 276.93053g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 44Å²

3-(6-Bromo-3-chloro-2-fluorophenyl)-3-hydroxypropanenitrile Pricemore >>

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